Cas no 394729-68-1 (1H-Pyrazole, 1-(2-chloro-1-oxo-2-propenyl)-)

• Product Name: 1H-Pyrazole, 1-(2-chloro-1-oxo-2-propenyl)-
• CAS No: 394729-68-1
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 1507873
• Update Time: 2024-08-23

1H-Pyrazole, 1-(2-chloro-1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-chloro-1-oxo-2-propenyl)-
• 2-Propen-1-one, 2-chloro-1-(1H-pyrazol-1-yl)-

• Inchi： 1S/C6H5ClN2O/c1-5(7)6(10)9-4-2-3-8-9/h2-4H,1H2
• InChI Key： ROVUBTUOPDYPDX-UHFFFAOYSA-N
• SMILES： C(N1C=CC=N1)(=O)C(Cl)=C

Computed Properties

• Exact Mass: 156.00915

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 270.7±42.0 °C(Predicted)
• PSA: 34.89
• pka: -1.49±0.12(Predicted)